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Compound of Interest

Isopropyl 5-
Compound Name:
(diphenylphosphoryl)pentanoate

. Get Quote

Cat. No.: B1141997

Technical Data Sheet: Isopropyl 5-
(diphenylphosphoryl)pentanoate

This document provides the core chemical identification parameters for Isopropyl 5-
(diphenylphosphoryl)pentanoate, a compound relevant in pharmaceutical analysis,
particularly as a potential impurity in commercial preparations of latanoprost[1].

Chemical Identity and Properties

The fundamental molecular properties of Isopropyl 5-(diphenylphosphoryl)pentanoate have
been computationally determined and are summarized below. These identifiers are essential
for unambiguous tracking in research and quality control settings.

Parameter Value Reference
Molecular Formula C20H2503P [1112][31[4][5]
Molecular Weight 344.4 g/mol [1112]1[5]
Alternate Molecular Weight 344.38 g/mol [31[41[6]

CAS Number

2088449-88-9

[11(2]315]
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Structural Composition

The structure of Isopropyl 5-(diphenylphosphoryl)pentanoate is defined by three primary
functional groups: a diphenylphosphoryl moiety, a pentanoate backbone, and an isopropyl ester
group[5]. The logical relationship between these components is illustrated in the following
diagram.
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Logical Structure of Isopropyl 5-(diphenylphosphoryl)pentanoate
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Diagram of the molecule's functional components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. Isopropyl 5-(diphenylphosphoryl)pentanoate | C20H2503P | CID 53394734 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Isopropyl 5-(Diphenylphosphoryl)pentanoate [lgcstandards.com]

4. Isopropyl 5-(Diphenylphosphoryl)pentanoate | CymitQuimica [cymitquimica.com]

5. Isopropyl 5-(diphenylphosphoryl)pentanoate (2088449-88-9) for sale [vulcanchem.com]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1141997?utm_src=pdf-body
https://www.vulcanchem.com/product/vc45273
https://www.benchchem.com/product/b1141997?utm_src=pdf-body-img
https://www.benchchem.com/product/b1141997?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/10010978/isopropyl-5-diphenylphosphoryl-pentanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-5-_diphenylphosphoryl_pentanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-5-_diphenylphosphoryl_pentanoate
https://www.lgcstandards.com/GB/en/p/TRC-I824450
https://cymitquimica.com/products/TR-I824450/2088449-88-9/isopropyl-5-diphenylphosphorylpentanoate/
https://www.vulcanchem.com/product/vc45273
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 6. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Isopropyl 5-(diphenylphosphoryl)pentanoate molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141997#isopropyl-5-diphenylphosphoryl-
pentanoate-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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